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Compound of Interest

Compound Name: Butyl 2-chloropropanoate
CAS No.: 54819-86-2
Cat. No.: B1266183

Get Quote

Technical Profile: Butyl 2-Chloropropanoate
Executive Summary & Chemical Identity[1]

Butyl 2-chloropropanoate (CAS: 54819-86-2), also known as n-butyl 2-chloropropionate, is a

specialized ester intermediate critical to the synthesis of chiral herbicides (aryloxypropionates)
and pharmaceutical building blocks. Distinguished by its chiral center at the

-carbon, this molecule serves as a versatile electrophile in nucleophilic substitution reactions
and a substrate for enzymatic kinetic resolutions.

This guide synthesizes the physicochemical profile, spectroscopic data, and manufacturing
protocols for Butyl 2-chloropropanoate, designed to support laboratory optimization and
scale-up feasibility.

Chemical Identification Matrix
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Parameter Detail

IUPAC Name Butyl 2-chloropropanoate

CAS Registry Number 54819-86-2

Molecular Formula

Molecular Weight 164.63 g/mol

SMILES CCCcCOC(=0)c(c)Cl

Structure Chiral center at C2 (Available as Racemic, (R),

or (S))

Physical Property Landscape

The following data aggregates experimental values from standard thermophysical databases

(Landolt-Bornstein) and safety data sheets.

Thermophysical Data[2]

Property Value Conditions |/ Notes
Physical State Liquid Colorless to pale yellow
Boiling Point 184.5+8.0°C @ 760 mmHg [1]
Boiling Point (Reduced) 71-73 °C @ 10 Torr [2]

@ 20 °C (Estimated vs.

Density 1.02 £ 0.02 g/cm3
homologs)

Refractive Index (

1.4230 @ 20 °C, 589 nm [3]
)
Flash Point 745+9.1°C Closed Cup [1]
Vapor Pressure 0.7 £ 0.4 mmHg @ 25 °C[1]
Solubility Immiscible in Water Soluble in DCM, EtOH, EtOAc
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Expert Insight: The refractive index (1.4230) is a critical quality attribute (CQA) for assessing

purity during distillation. A deviation >0.002 often indicates the presence of unreacted butanol (
) or 2-chloropropionic acid (

).

Structural Characterization (Spectroscopy)[7][8]

Accurate structural verification is essential, particularly for distinguishing the product from non-
chlorinated analogs (e.g., butyl propionate).

H-NMR Interpretation (300 MHz, )

The presence of the chlorine atom at the

-position induces a significant downfield shift and distinct splitting patterns.
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Shift (
Position Multiplicity Integration Assignment
» Ppm)
Characteristic
C2-H ( Quartet ( deshielded
4.42 1H ,
_CH) Hz) proton adjacent
to Cl and C=0.
Triplet ( Ester methylene
O-CH2 4.18 2H
Hz) protons.
Methyl grou
C3-H ( Doublet ( Y1 group
1.72 3H coupled to the
-CH3) Hz)
-proton.
Butyl-CH2 1.63 Quintet 2H Butyl chain (C2").
Butyl-CH2 1.39 Sextet 2H Butyl chain (C3").
Butyl-CH3 0.94 Triplet 3H Terminal methyl.

Infrared (IR) Spectroscopy

e C=0 Stretch: 1745-1755 cm~1 (Strong, Ester carbonyl).

e C-O Stretch: 1180-1200 cm™1.

o C-CI Stretch: 600-800 cm™! (Distinctive fingerprint region band, absent in butyl propionate).

Synthesis & Manufacturing Protocols

Two primary pathways exist: Chemical Esterification (for racemic product) and Enzymatic

Resolution (for chiral purity).

Protocol A: Acid-Catalyzed Esterification (Racemic)

Target: High-throughput synthesis of racemic intermediate.

e Reagents: 2-Chloropropionic acid (1.0 eq), n-Butanol (1.2 eq),
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(cat. 1 mol%) or p-TSA.

e Setup: Dean-Stark apparatus to remove water azeotropically.
e Procedure:
o Reflux mixture in toluene or benzene (or neat with excess butanol) at 110-120 °C.

o Monitor water collection.[1] Reaction is complete when water evolution ceases (~4—6
hours).

o Workup: Wash with sat.

(remove acid), then Brine. Dry over

 Purification: Vacuum distillation (bp ~72 °C @ 10 Torr).

Protocol B: Enzymatic Kinetic Resolution (Chiral)

Target: Isolation of (S)-Butyl 2-chloropropanoate with >95% ee.

This method utilizes the stereoselectivity of lipases (e.g., Candida antarctica Lipase B or
Porcine Pancreatic Lipase) to hydrolyze one enantiomer preferentially.

o System: Biphasic system (Phosphate buffer pH 7.0 / Organic solvent) or neat organic phase
with immobilized enzyme.

e Mechanism: The lipase preferentially hydrolyzes the (R)-ester back to the acid, leaving the
(S)-ester intact.

o Workflow Visualization:

Racemic Buty! Organic Phase (S)-Butyl 2-chloropropanoate
2-Chloropropanoate \ /(D(iLHe:(ﬂe» (Unreacted Ester)
Hydrolysis Conversion ~50% > Phase Separation Aqueous Phase
I 2 i
‘_‘C—a‘ta\_y_st__' (pH 7.2 Buffer, 30°C) & Extraction (Acidified)
Biocatalyst (R)-2-Chloropropionic Acid
(Porcine Pancreatic Lipase) (Hydrolyzed Product)
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Click to download full resolution via product page
Figure 1: Kinetic resolution workflow separating the (S)-ester from the (R)-acid byproduct.

Handling, Safety & Stability

Butyl 2-chloropropanoate is an alkylating agent and must be handled with rigorous safety
protocols.

» Hazard Classification:
o Flammable Liquid (Category 3): Flash point ~74.5 °C.
o Skin/Eye Irritant: Potential lachrymator due to
-chloro functionality.
» Storage Stability:
o Store under inert atmosphere (

) to prevent hydrolysis.

o Avoid strong bases (triggers saponification or elimination to acrylates).

o Shelf Life: 12—24 months if kept dry and cool (<25 °C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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